alpha-Toxicarol
alpha-Toxicarol
Brand Name:
Vulcanchem
CAS No.:
82-09-7
VCID:
VC0191501
InChI:
InChI=1S/C23H22O7/c1-23(2)6-5-11-15(30-23)8-13(24)20-21(25)19-12-7-16(26-3)17(27-4)9-14(12)28-10-18(19)29-22(11)20/h5-9,18-19,24H,10H2,1-4H3/t18-,19+/m1/s1
SMILES:
CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O)C
Molecular Formula:
C20H22O7
Molecular Weight:
410.4 g/mol
alpha-Toxicarol
CAS No.: 82-09-7
VCID: VC0191501
Molecular Formula: C20H22O7
Molecular Weight: 410.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 82-09-7 |
|---|---|
| Product Name | alpha-Toxicarol |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | (1S,14S)-11-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one |
| Standard InChI | InChI=1S/C23H22O7/c1-23(2)6-5-11-15(30-23)8-13(24)20-21(25)19-12-7-16(26-3)17(27-4)9-14(12)28-10-18(19)29-22(11)20/h5-9,18-19,24H,10H2,1-4H3/t18-,19+/m1/s1 |
| Standard InChIKey | JLTNCZQNGBLBGO-MRTLOADZSA-N |
| SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O)C |
| Canonical SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O)C |
| Synonyms | Toxicarol |
| Reference | Yeh et al. Discovering chemical modifiers of oncogene-regulated hematopoietic differentiation Nature Chemical Biology, doi: 10.1038/nchembio.147, published online 26 January 2009 http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 442826 |
| Last Modified | Feb 18 2024 |
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